Cas no 856122-70-8 ([2,2'-Bifuran]-5-carboxylic acid)

• Product Name: [2,2'-Bifuran]-5-carboxylic acid
• CAS No: 856122-70-8
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 717513
• PubChem ID: 18801354
• Update Time: 2025-05-20

[2,2'-Bifuran]-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bifuran]-5-carboxylic acid
• 5-(FURAN-2-YL)-FURAN-2-CARBOXYLIC ACID
• 5-(furan-2-yl)furan-2-carboxylic acid
• 5-(2-furyl)furan-2-carboxylic acid
• Pyromucicacid,5-(2-furyl)-(3CI)
• [2,2]Bifuranyl-5-carboxylic acid
• 856122-70-8
• Z1179935372
• [2,2-BIFURAN]-5-CARBOXYLICACID
• [2,2'-Bifuran]-5-carboxylicacid
• AKOS002666071
• CS-0456276
• F2167-0889
• 2,2'-bifuran-5-carboxylic acid
• DTXSID20596379
• EN300-109059
• DB-328254

• Inchi： 1S/C9H6O4/c10-9(11)8-4-3-7(13-8)6-2-1-5-12-6/h1-5H,(H,10,11)
• InChI Key： LSHBJDUGWLRJNU-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC=C1C1=CC=CO1

Computed Properties

• Exact Mass: 178.02700
• Monoisotopic Mass: 178.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 342.3±32.0 °C at 760 mmHg
• Flash Point: 160.8±25.1 °C
• PSA: 63.58000
• LogP: 2.23780
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

[2,2'-Bifuran]-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on [2,2'-Bifuran]-5-carboxylic acid

Professional Introduction to [2,2'-Bifuran]-5-carboxylic Acid (CAS No. 856122-70-8)

[2,2'-Bifuran]-5-carboxylic acid (CAS No. 856122-70-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a bifuran core with a carboxylic acid functional group, represents a promising scaffold for the development of novel bioactive molecules.

The bifuran moiety, characterized by its two fused furan rings, contributes to the compound's rigid and aromatic structure, which can be advantageous in terms of binding affinity and metabolic stability. The presence of the carboxylic acid group at the 5-position introduces a polar and acidic character, making it a versatile platform for further functionalization and derivatization. These features have positioned [2,2'-Bifuran]-5-carboxylic acid as a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of bifuran derivatives. Studies have demonstrated that compounds incorporating the bifuran scaffold exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The carboxylic acid functionality further enhances these properties by allowing for interactions with various biological targets.

One of the most compelling aspects of [2,2'-Bifuran]-5-carboxylic acid is its utility as a building block for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that are implicated in cancer progression.

The synthesis of [2,2'-Bifuran]-5-carboxylic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the bifuran core efficiently. These synthetic strategies not only ensure scalability but also allow for the introduction of diverse substituents at strategic positions within the molecule.

Recent advancements in computational chemistry have further enhanced the understanding of [2,2'-Bifuran]-5-carboxylic acid's interactions with biological targets. Molecular modeling studies have provided insights into how the compound binds to its intended receptors and enzymes, offering a rational basis for structure-activity relationship (SAR) studies. These computational approaches are complemented by experimental validations through high-throughput screening and X-ray crystallography.

The pharmaceutical industry has taken note of [2,2'-Bifuran]-5-carboxylic acid's potential and is actively exploring its applications in drug development. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. The compound's ability to modulate key biological pathways makes it an attractive candidate for treating conditions such as chronic inflammation and neurodegenerative disorders.

Moreover, the environmental impact of synthesizing [2,2'-Bifuran]-5-carboxylic acid has been a focus of research efforts. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote eco-friendly chemical processes in pharmaceutical manufacturing.

The versatility of [2,2'-Bifuran]-5-carboxylic acid extends beyond pharmaceutical applications into materials science and agrochemicals. Its unique structural framework allows for the development of advanced materials with tailored properties, such as liquid crystals and organic semiconductors. Additionally, derivatives of this compound have shown promise as bioactive agents in crop protection formulations.

In conclusion, [2,2'-Bifuran]-5-carboxylic acid (CAS No. 856122-70-8) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features, combined with its synthetic accessibility and biological activity, make it a cornerstone in the development of novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further.